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For researchers and professionals in drug development and agricultural science, a precise

understanding of a fungicide's field performance relative to its competitors is paramount. This

guide provides a comparative analysis of Tridemorph, a systemic fungicide, based on side-by-

side field trial data. The focus is on its efficacy in controlling two economically significant fungal

diseases: Black Sigatoka in bananas and powdery mildew in various crops.

Black Sigatoka in Bananas: Comparative Efficacy
Trials
Black Sigatoka, caused by Mycosphaerella fijiensis, is a devastating leaf spot disease in

bananas, leading to significant yield losses. Field trials have evaluated Tridemorph's

performance against other systemic fungicides, notably a combination of Azoxystrobin and

Tebuconazole.

Experimental Protocols for Black Sigatoka Trials
A representative field trial was conducted to evaluate the efficacy of different fungicide

treatments. The experimental design was a randomized complete block with four replicates.

The treatments included different doses of an Azoxystrobin and Tebuconazole mixture and a

standard treatment with Tridemorph. Disease severity was assessed by evaluating the

percentage of diseased leaves (PDL), the youngest leaf with symptoms (YLS), and the

weighted average of infection (WAI). Fungicide efficacy was calculated based on the reduction

in disease severity compared to an untreated control.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b114830?utm_src=pdf-interest
https://www.benchchem.com/product/b114830?utm_src=pdf-body
https://www.benchchem.com/product/b114830?utm_src=pdf-body
https://www.benchchem.com/product/b114830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup Treatments

Disease Assessment

Data Analysis

Randomized Block Design

Tridemorph

Azoxystrobin + Tebuconazole

Untreated ControlFour Replicates

Percentage of Diseased Leaves (PDL)

Fungicide Efficacy CalculationYoungest Leaf with Symptoms (YLS)

Weighted Average of Infection (WAI)

Click to download full resolution via product page

Experimental workflow for Black Sigatoka fungicide trials.

Quantitative Data Summary: Tridemorph vs.
Azoxystrobin + Tebuconazole
The following table summarizes the key performance indicators from a field trial comparing

Tridemorph with a mixture of Azoxystrobin and Tebuconazole for the control of Black Sigatoka.
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Treatment
Application Rate
(ml/ha)

Percentage of
Diseased Leaves
(PDL)

Fungicide Efficacy
(%)

Tridemorph 500 12.87 94.8

Azoxystrobin +

Tebuconazole
500 19.27 91.04

Azoxystrobin +

Tebuconazole
400 32.54 -

Data sourced from a comparative study on Black Sigatoka control in bananas.

The results indicate that Tridemorph, at an application rate of 500 ml/ha, demonstrated a

higher efficacy in controlling Black Sigatoka compared to the Azoxystrobin + Tebuconazole

mixture at the same rate, as evidenced by a lower percentage of diseased leaves and a higher

overall fungicide efficacy.

Further studies have also shown that fungicide mixtures including Tridemorph are effective in

managing Black Sigatoka. For instance, a mixture of fenpropimorph and pyrimethanil showed

the lowest disease severity, followed by mixtures containing epoxiconazole + tridemorph and

difenoconazole + tridemorph.[1]

Powdery Mildew Control: Comparative Efficacy in
Various Crops
Powdery mildew is a widespread fungal disease affecting a variety of crops, including cereals

and legumes. Tridemorph has been a longstanding solution for its control.

Experimental Protocols for Powdery Mildew Trials
Field experiments to evaluate fungicides for powdery mildew control typically involve

susceptible crop varieties sown in replicated plots. Treatments, including Tridemorph and

competitor products, are applied at specific growth stages or upon the first appearance of

disease symptoms. Disease severity is assessed at regular intervals, and yield parameters are

measured at harvest.
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General experimental workflow for powdery mildew fungicide trials.

Quantitative Data Summary: Tridemorph in Cereals and
Legumes
A field experiment on blackgram evaluated the efficacy of Tridemorph against other fungicides

for the control of powdery mildew. The results showed that all tested fungicides were effective

in controlling the disease.[2]
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Treatment Application Rate
Mean Powdery Mildew
Incidence (%)

Taqat 75 WP (Captan 70% +

Hexaconazole 5%)
750 g/ha 1.48

Karathane 48 EC - -

Tridemorph 75 EC 500 ml/ha -

Untreated Control - 54.01

Data from a field evaluation of fungicides against powdery mildew in blackgram. Specific data

for Karathane and Tridemorph incidence were not provided in the abstract.[2]

While specific quantitative data for Tridemorph's standalone performance in this particular trial

is not detailed in the available text, it was found to be effective.[2] Another study on spring

barley demonstrated that a single spray of Tridemorph for powdery mildew control resulted in

a mean yield increase of 540 kg/ha (12.1%) compared to unsprayed crops.[3]

In a study on barley, a spray program involving a mixture of propiconazole and Tridemorph, or

an alternation of the two, provided better mildew control and higher grain yields compared to a

strategy using only the triazole fungicide propiconazole. The mixture was also noted for not

reducing the sensitivity of the mildew pathogen to the fungicide.

Mode of Action
The comparative efficacy of fungicides is intrinsically linked to their mode of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b114830#side-by-side-field-trials-of-tridemorph-and-
competitor-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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